![molecular formula C18H17NO4 B214571 3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one](/img/structure/B214571.png)
3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one, also known as AG490, is a synthetic compound that has been widely used in scientific research for its potential therapeutic applications. AG490 is a potent inhibitor of Janus kinase 2 (JAK2) and has been shown to have anti-inflammatory, anti-proliferative, and anti-tumor effects.
Mechanism of Action
3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one is a potent inhibitor of JAK2, which is a tyrosine kinase involved in the activation of the STAT3 signaling pathway. The inhibition of JAK2 by this compound leads to the inhibition of STAT3 phosphorylation, which is required for its activation. The inhibition of STAT3 signaling by this compound has been shown to have anti-inflammatory and anti-tumor effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis. In addition, this compound has been shown to inhibit angiogenesis, which is the process of new blood vessel formation that is required for tumor growth and metastasis. In inflammatory diseases, this compound has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).
Advantages and Limitations for Lab Experiments
3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one has several advantages for lab experiments. It is a potent and specific inhibitor of JAK2, which makes it a valuable tool for studying the JAK2/STAT3 signaling pathway. This compound is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can limit its use in certain experiments. In addition, this compound has been shown to have off-target effects, which can complicate data interpretation.
Future Directions
There are several future directions for the research on 3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one. One potential area of research is the development of more potent and specific inhibitors of JAK2. Another area of research is the investigation of the role of this compound in the regulation of other signaling pathways that are involved in cell growth and survival. In addition, the use of this compound in combination with other therapies such as chemotherapy and radiation therapy should be explored. Finally, the development of this compound analogs with improved solubility and pharmacokinetic properties should be considered.
Conclusion
In conclusion, this compound is a synthetic compound that has been widely used in scientific research for its potential therapeutic applications. This compound is a potent inhibitor of JAK2 and has been shown to have anti-inflammatory, anti-proliferative, and anti-tumor effects. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the research on this compound, including the development of more potent and specific inhibitors of JAK2, investigation of the role of this compound in the regulation of other signaling pathways, and the use of this compound in combination with other therapies.
Synthesis Methods
3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one can be synthesized using a multi-step process involving the reaction of 3-methoxyphenylacetic acid with ethyl oxalyl chloride, followed by the reaction with 1-methyl-1,3-dihydro-2H-indol-2-one and hydroxylamine hydrochloride. The final product is obtained through a series of purification steps.
Scientific Research Applications
3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and autoimmune disorders. This compound has been shown to inhibit the JAK2/STAT3 signaling pathway, which is involved in the regulation of cell growth, survival, and differentiation. The inhibition of this pathway by this compound has been shown to have anti-tumor effects in various cancer cell lines, including breast, prostate, and leukemia.
properties
Molecular Formula |
C18H17NO4 |
---|---|
Molecular Weight |
311.3 g/mol |
IUPAC Name |
3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-methylindol-2-one |
InChI |
InChI=1S/C18H17NO4/c1-19-15-9-4-3-8-14(15)18(22,17(19)21)11-16(20)12-6-5-7-13(10-12)23-2/h3-10,22H,11H2,1-2H3 |
InChI Key |
POICVSHXFAMIHZ-UHFFFAOYSA-N |
SMILES |
CN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC(=CC=C3)OC)O |
Canonical SMILES |
CN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC(=CC=C3)OC)O |
Origin of Product |
United States |
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